Cas no 1805304-40-8 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805304-40-8
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4851160
• Update Time: 2025-06-10

Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-10(15)8-6(3-11)4-14-5-7(8)9(12)13/h4-5,9H,2-3H2,1H3
• InChI Key： GBTYOSRQWNWRNA-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(C(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Analysis of Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805304-40-8)

Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805304-40-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with ester and halogenated substituents, makes it a versatile building block for drug discovery and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1805304-40-8 for its potential applications in developing kinase inhibitors and antifungal agents. The difluoromethyl group is known to improve lipophilicity, a property highly sought after in modern drug design. Meanwhile, the chloromethyl moiety offers reactive sites for further chemical modifications, enabling the creation of diverse molecular libraries.

The synthesis of Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate typically involves multi-step reactions, including halogenation and esterification processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production efficiency. These methods align with the industry's growing focus on green chemistry and sustainable manufacturing practices, addressing environmental concerns while maintaining high yields.

From an analytical perspective, CAS 1805304-40-8 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for pharmaceutical intermediates. The compound's stability under various storage conditions has also been extensively studied, with findings suggesting optimal preservation in inert atmospheres at low temperatures.

In the context of intellectual property, several patents have emerged covering the use of pyridine-4-carboxylate derivatives in therapeutic formulations. This highlights the commercial potential of Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate in the competitive pharmaceutical market. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug development pipelines worldwide.

The compound's role in agrochemical innovation is equally noteworthy. Its structural features contribute to the development of novel pesticides with improved target specificity and reduced environmental persistence. Regulatory agencies are increasingly favoring such eco-friendly crop protection solutions, driving research into optimized pyridine-based formulations.

For researchers working with CAS 1805304-40-8, proper handling procedures are essential despite its non-classified status. Standard laboratory precautions including personal protective equipment and fume hoods are recommended when manipulating this compound. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage, disposal, and emergency measures.

Looking ahead, the scientific community anticipates expanded applications for Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate in areas like bioconjugation and proteolysis-targeting chimeras (PROTACs). These emerging technologies in targeted protein degradation could benefit from the compound's reactive sites and fluorine-enhanced properties. Continuous optimization of synthetic routes and exploration of novel derivatives remain active areas of investigation.

Market analysts project steady growth for fluorinated heterocyclic compounds, with CAS 1805304-40-8 positioned as a valuable contributor to this segment. The compound's dual functionality and synthetic flexibility make it particularly attractive for medicinal chemistry applications. As research into personalized medicine advances, the demand for such specialized intermediates is expected to rise correspondingly.

In conclusion, Ethyl 3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate represents a compelling example of modern heterocyclic chemistry's potential. Its balanced combination of reactivity and stability, coupled with the strategic incorporation of fluorine atoms, ensures its continued relevance across multiple scientific disciplines. Ongoing research will likely uncover additional applications for this versatile compound in the coming years.